Cas no 575446-95-6 (Notoginsenoside S)

• Product Name: Notoginsenoside S
• CAS No: 575446-95-6
• MF: C₆₃H₁₀₆O₃₀
• MW: 1343.49776411057
• CID: 2100798
• Update Time: 2024-11-03

Notoginsenoside S Chemical and Physical Properties

Names and Identifiers

• Notoginsenoside S
• (3beta,12beta)-12-Hydroxy-20-[(O-beta-D-xylopyranosyl-(1→5)-O-alpha-L-arabinofuranosyl-(1→6)-beta-D-glucopyranosyl)oxy]dammar-24-en-3-yl O-beta-D-xylopyranosyl-(1→2)-O-beta-D-glucopyranosyl-(1→2)-beta-D-glucopyranoside
• NotoginsenosideS

• Inchi： 1S/C63H106O30/c1-25(2)10-9-14-63(8,93-56-50(81)44(75)42(73)32(89-56)24-85-54-49(80)43(74)33(88-54)23-84-53-47(78)38(69)28(67)21-82-53)26-11-16-62(7)37(26)27(66)18-35-60(5)15-13-36(59(3,4)34(60)12-17-61(35,62)6)90-57-51(45(76)40(71)30(19-64)86-57)92-58-52(46(77)41(72)31(20-65)87-58)91-55-48(79)39(70)29(68)22-83-55/h10,26-58,64-81H,9,11-24H2,1-8H3/t26-,27+,28+,29+,30+,31+,32+,33-,34-,35-,36-,37+,38-,39-,40+,41+,42+,43-,44-,45-,46-,47+,48+,49+,50+,51+,52+,53+,54-,55+,56+,57+,58+,60+,61-,62-,63+/m1/s1
• InChI Key： AZIGQTILUNTIQH-GECUNPDSSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C(C)(C)[C@H]3CC[C@@]2(C)[C@]2(C)CC[C@@H]([C@](C)(CC/C=C(\C)/C)O[C@H]3[C@H]([C@@H]([C@H]([C@H](CO[C@H]4[C@H]([C@@H]([C@@H](CO[C@H]5[C@H]([C@@H]([C@H](CO5)O)O)O)O4)O)O)O3)O)O)O)[C@H]21)O[C@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)O[C@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)O[C@H]1[C@H]([C@@H]([C@H](CO1)O)O)O

Computed Properties

• Exact Mass: 1342.67689196 g/mol
• Monoisotopic Mass: 1342.67689196 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 93
• Rotatable Bond Count: 20
• Complexity: 2480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 37
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1343.5
• XLogP3: -2.7
• Topological Polar Surface Area: 475

Experimental Properties

• Color/Form: Powder
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186-188 ºC (chloroform methanol )
• Solubility: Insuluble (4.6E-3 g/L) (25 ºC),

Related Categories

• Triterpenoids